Cas no 4163-45-5 (beta-D-Galactopyranosyl fluoride, 2,3,4,6-tetraacetate)

• Product Name: beta-D-Galactopyranosyl fluoride, 2,3,4,6-tetraacetate
• CAS No: 4163-45-5
• MF: C₁₄H₁₉FO₉
• MW: 350.293668985367
• CID: 6643124
• PubChem ID: 11078616
• Update Time: 2024-02-02

beta-D-Galactopyranosyl fluoride, 2,3,4,6-tetraacetate Chemical and Physical Properties

Names and Identifiers

• JJXATNWYELAACC-MBJXGIAVSA-N
• (2R,3S,4S,5R,6S)-2-(Acetoxymethyl)-6-fluorotetrahydro-2H-pyran-3,4,5-triyl triacetate
• beta-D-Galactopyranosyl fluoride, 2,3,4,6-tetraacetate
• DTXSID101221896
• SCHEMBL7935847
• 4163-45-5
• [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-fluorooxan-2-yl]methyl acetate
• 2,3,4,6-tetra-O-acetyl-beta-D-galactopyranosyl fluoride

• Inchi： 1S/C14H19FO9/c1-6(16)20-5-10-11(21-7(2)17)12(22-8(3)18)13(14(15)24-10)23-9(4)19/h10-14H,5H2,1-4H3/t10-,11+,12+,13-,14-/m1/s1
• InChI Key： JJXATNWYELAACC-MBJXGIAVSA-N
• SMILES： F[C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 350.10131034g/mol
• Monoisotopic Mass: 350.10131034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų